5-Ethyl-2-pyrrolylglyoxylic acid

• Molecular Formula: C8H9NO3
• Molecular Weight: 167.16 g/mol
• IUPAC Name: 2-(5-ethyl-1H-pyrrol-2-yl)-2-oxoacetic acid
• InChI: InChI=1S/C8H9NO3/c1-2-5-3-4-6(9-5)7(10)8(11)12/h3-4,9H,2H2,1H3,(H,11,12)
• InChI Key: MAEFZFNHSYCQKT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(N1)C(=O)C(=O)O

Description

5-Ethyl-2-pyrrolylglyoxylic acid is a useful research compound. Its molecular formula is C8H9NO3 and its molecular weight is 167.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 5-ethyl-2-pyrrolylglyoxylic acid ethyl ester (1.95 g.) and sodium hydroxide (0.44 g.) in water (25 ml.) was heated on a steam bath for 1.5 hours. The mixture was cooled, filtered and the filtrate was acidified with 2 N hydrochloric acid. The solid was filtered off, washed with a little water, dried and crystallized from toluene to give 5-ethyl-2-pyrrolylglyoxylic acid (1.40 g.), M.P. 126°-128°). Found: C, 57.55; H, 5.53; N, 8.70. C8H9NO3 requires: C, 57.48; H, 5.43; N, 8.38%.